4-(2-Bromoacetyl)phenyl methanesulfonate

• Molecular Formula: C9H9BrO4S
• Molecular Weight: 293.14 g/mol
• IUPAC Name: [4-(2-bromoacetyl)phenyl] methanesulfonate
• InChI: InChI=1S/C9H9BrO4S/c1-15(12,13)14-8-4-2-7(3-5-8)9(11)6-10/h2-5H,6H2,1H3
• InChI Key: CDSKVPBWDRPWCD-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)OC1=CC=C(C=C1)C(=O)CBr

Description

4-(2-Bromoacetyl)phenyl methanesulfonate is a useful research compound. Its molecular formula is C9H9BrO4S and its molecular weight is 293.14 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Methanesulfonyl chloride (50 g, 436 mmol) was added to a solution of 2-bromo-1-(4-hydroxyphenyl)-ethan-1-one (85 g, 395 mmol) and triethylamine (48 g, 474 mmol in tetrahydrofuran (1000 ml) at 0° C. and the mixture was stirred for 30 minutes at room temperature. The mixture was partitioned between water and ethyl acetate, and the organic layer was washed with brine, dried over magnesium sulfate. The solvent was evaporated under reduced pressure and the residue was washed with diisopropyl ether to afford 4-(2-bromoacetyl)phenyl methanesulfonate (96 g, 83%) as white crystals.